Cas no 330551-16-1 (Ethyl 3,5-dimethoxybenzoylformate)

• Product Name: Ethyl 3,5-dimethoxybenzoylformate
• CAS No: 330551-16-1
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• MDL: MFCD09801406
• CID: 1075257
• PubChem ID: 24722256
• Update Time: 2025-04-20

Ethyl 3,5-dimethoxybenzoylformate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,5-dimethoxybenzoylformate
• LogP
• DA-42781
• SCHEMBL5514458
• ethyl 3,5-dimethoxybenzoylformate, AldrichCPR
• ETHYL3,5-DIMETHOXYBENZOYLFORMATE
• ethyl 2-(3,5-dimethoxyphenyl)-2-oxoacetate
• ZNRUMEIEXZJLTP-UHFFFAOYSA-N
• Ethyl (3,5-dimethoxyphenyl)(oxo)acetate
• 330551-16-1
• MFCD09801406
• AKOS016017085
• DTXSID90641289

• MDL： MFCD09801406
• Inchi： 1S/C12H14O5/c1-4-17-12(14)11(13)8-5-9(15-2)7-10(6-8)16-3/h5-7H,4H2,1-3H3
• InChI Key： ZNRUMEIEXZJLTP-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C(C(=O)OCC)=O)C=1)OC

Computed Properties

• Exact Mass: 238.08412
• Monoisotopic Mass: 238.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.159
• Boiling Point: 365.8°C at 760 mmHg
• Flash Point: 162.3°C
• Refractive Index: 1.502
• PSA: 61.83
• LogP: 1.44960

Ethyl 3,5-dimethoxybenzoylformate Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：